4-{[(2Z)-3-(2,6-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid

• Molecular Formula: C15H14Cl2N2O5S2
• Molecular Weight: 437.3 g/mol
• IUPAC Name: 4-[[3-(2,6-dichlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H14Cl2N2O5S2/c16-8-2-1-3-9(17)14(8)19-10-6-26(23,24)7-11(10)25-15(19)18-12(20)4-5-13(21)22/h1-3,10-11H,4-7H2,(H,21,22)
• InChI Key: WNRYBUBAUKUIEA-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCC(=O)O)N2C3=C(C=CC=C3Cl)Cl

Description

4-{[(2Z)-3-(2,6-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is a potent and selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) pathway, specifically targeting the p38α isoform. This compound is a key research tool for investigating cellular stress responses and inflammatory signaling cascades. Its mechanism of action involves binding to a unique allosteric site adjacent to the ATP-binding pocket, stabilizing a specific "DFG-out" conformation that is distinct from many other kinase inhibitors. This binding mode results in high selectivity and potent inhibition of p38 MAPK activity. Researchers utilize this compound to study the role of p38 MAPK in the production and regulation of pro-inflammatory cytokines, such as TNF-α and IL-1β. Its applications extend to in vitro models of inflammation, autoimmune diseases, and cancer biology, where p38 signaling plays a critical role in cell proliferation, differentiation, and apoptosis. This product is supplied for research purposes only and is strictly not intended for diagnostic or therapeutic use in humans or animals. For comprehensive handling, storage, and safety information, researchers should consult the associated Safety Data Sheet (SDS).

Biological Activity

4-{[(2Z)-3-(2,6-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid (hereafter referred to as Compound A) is a synthetic organic compound that has garnered attention due to its potential biological activities. This article aims to explore the biological activity of Compound A, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

Compound A features a complex structure characterized by a thieno-thiazole core with a 2,6-dichlorophenyl substituent. The presence of the oxo group and the amino functionality suggests potential interactions with biological targets.

Antimicrobial Activity

Recent studies have indicated that Compound A exhibits significant antimicrobial properties against various bacterial strains. For instance:

• Escherichia coli : Inhibition observed with an IC50 value of 12 µg/mL.
• Staphylococcus aureus : Effective at concentrations as low as 10 µg/mL.

These findings suggest that Compound A could serve as a lead compound for developing new antimicrobial agents.

Anticancer Properties

Compound A has shown promising anticancer activity in vitro against several cancer cell lines:

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	15
MCF-7 (Breast Cancer)	20
A549 (Lung Cancer)	18

The mechanism of action appears to involve apoptosis induction and cell cycle arrest at the G1 phase, as evidenced by flow cytometry analyses.

The biological activity of Compound A is primarily attributed to its ability to interact with specific molecular targets within the cell:

• Inhibition of Protein Kinases : Compound A has been shown to inhibit key signaling pathways involved in cell proliferation and survival.
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress in cancer cells, leading to apoptosis.

Case Study: In Vivo Efficacy

In a recent animal model study, administration of Compound A resulted in a significant reduction in tumor size in mice bearing xenografts of MCF-7 cells. The treatment group exhibited a tumor volume reduction of approximately 60% compared to controls over four weeks.

Toxicity and Side Effects

While the therapeutic potential of Compound A is notable, toxicity studies are essential for assessing safety profiles. Preliminary results indicate:

• Low Acute Toxicity : LD50 values greater than 2000 mg/kg in rodent models.
• Minor Side Effects : Observed effects include mild gastrointestinal disturbances at higher doses.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure and Substituent Analysis

The compound’s tetrahydrothieno-thiazole core distinguishes it from simpler thiazoles or triazoles. Key comparisons include:

Table 1: Structural Comparison with Analogs

Compound Name	Core Structure	Key Substituents	Biological Relevance
Target Compound	Tetrahydrothieno-thiazole	2,6-Dichlorophenyl, sulfone, butanoic acid	Potential enzyme inhibition
Adamantane-thiazole hybrid ()	Thiazole	Adamantyl, difluorobenzamide	Carbonic anhydrase inhibition
Propiconazole ()	Triazole	2,4-Dichlorophenyl, dioxolane	Antifungal activity
5-(Z)-Arylidene-thiazolidinone ()	Thiazolidinone	Methoxyphenyl, hydroxyphenyl	Antimicrobial properties

Key Observations :

• The 2,6-dichlorophenyl group in the target compound contrasts with the 2,4-dichlorophenyl substituents in pesticides like propiconazole, suggesting divergent binding interactions .
• The butanoic acid moiety differentiates it from lipophilic analogs (e.g., adamantane-thiazole hybrid), possibly improving bioavailability .

Physicochemical and Pharmacokinetic Properties

Table 2: Property Comparison

Property	Target Compound	Adamantane-Thiazole Hybrid	Propiconazole
logP	~1.5 (estimated)	~4.2 (lipophilic)	~3.8
Water Solubility	Moderate (due to acid/sulfone)	Low	Low
Metabolic Stability	High (sulfone resists oxidation)	Moderate	High

Implications :

• The target’s lower logP and higher solubility may favor oral absorption compared to adamantane-thiazole derivatives .
• The sulfone group likely reduces CYP-mediated metabolism, extending half-life relative to non-sulfonated analogs .

Methodological Considerations in Structural Comparison

• Similarity Coefficients : Tanimoto coefficients () highlight shared substructures (e.g., dichlorophenyl group) but may overlook electronic effects from sulfones or acid moieties.
• Graph-Based Alignment : Algorithms detecting isomorphic subgraphs () identify conserved motifs, such as the thiazole ring, but require adjustment for stereochemistry (e.g., Z-configuration in the target) .

Preparation Methods

Synthesis of the Tetrahydrothieno[3,4-d][1, Thiazole Core

The bicyclic tetrahydrothieno[3,4-d] thiazole system is synthesized via cyclocondensation of α-halo carbonyl compounds with thiosemicarbazides. For example, 2-bromo-2-(2-chloropyrimidin-4-yl)acetyl chloride reacts with thiosemicarbazide in ethanol:water (1:1) under reflux with NiFe₂O₄ nanoparticles (5 mg) to form the thiazole intermediate . This method achieves 85–90% yield due to the catalyst’s ability to activate thiosemicarbazide and facilitate C–S/C–N bond formation .

Reaction Conditions

Component	Role	Amount
α-Halo carbonyl compound	Electrophilic reagent	1 mmol
Thiosemicarbazide	Nucleophile	1 mmol
NiFe₂O₄ nanoparticles	Catalyst	5 mg
Ethanol:water (1:1)	Solvent	5 mL
Temperature	Reaction control	75°C, 60 min

Introduction of the 2,6-Dichlorophenyl Group

The 2,6-dichlorophenyl substituent is introduced via nucleophilic aromatic substitution (SNAr). The thiazole intermediate reacts with 2,6-dichlorophenylboronic acid under Suzuki–Miyaura coupling conditions (Pd(PPh₃)₄, Na₂CO₃, DME/H₂O) . Alternatively, direct alkylation using 2,6-dichlorobenzyl bromide in DMF with K₂CO₃ at 80°C for 6 hours achieves 72% yield .

Comparative Analysis of Methods

Method	Yield	Selectivity	Limitations
Suzuki–Miyaura coupling	68%	High	Requires inert atmosphere
Direct alkylation	72%	Moderate	Competing O-alkylation

Sulfone Oxidation of the Thiazole Ring

The sulfone group at position 5 is introduced via oxidation of the thioether intermediate. Using oxone (2.2 equiv) in acetic acid:water (3:1) at 50°C for 12 hours converts the sulfide to sulfone with >95% conversion . Alternative oxidants like m-CPBA in dichloromethane (0°C, 2 hours) yield 88% but require stringent temperature control .

Oxidation Optimization

Oxidant	Solvent	Temperature	Time	Yield
Oxone	Acetic acid:H₂O	50°C	12 h	95%
m-CPBA	Dichloromethane	0°C	2 h	88%

Coupling with 4-Oxobutanoic Acid

The final step involves coupling the sulfonated thiazole with 4-oxobutanoic acid via a carbodiimide-mediated amidation. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and N-hydroxysuccinimide (NHS) activate the carboxylic acid group of 4-oxobutanoic acid in DMF, followed by reaction with the amine-functionalized thiazole at room temperature for 24 hours (yield: 78%) .

Activation and Coupling Protocol

• Activation : 4-Oxobutanoic acid (1.2 equiv), EDCI (1.5 equiv), NHS (1.5 equiv) in DMF, stirred at 0°C for 1 hour.

• Coupling : Add thiazole amine (1.0 equiv), stir at 25°C for 24 hours.

• Workup : Dilute with ethyl acetate, wash with 5% HCl and brine, dry (Na₂SO₄), and purify via silica gel chromatography .

Stereochemical Control for (Z)-Configuration

The (Z)-configuration of the imine group is achieved using rhodium(II)-catalyzed stereoselective cyclization. A mixture of the thiazole sulfone and tert-butyl nitrite in dichloroethane at 40°C for 6 hours yields the (Z)-isomer preferentially (dr 7:1) .

Stereoselectivity Data

Catalyst	Solvent	Temperature	dr (Z:E)
Rh₂(OAc)₄	Dichloroethane	40°C	7:1
Cu(OTf)₂	Toluene	80°C	3:1

Green Chemistry Approaches

Recent advances employ NiFe₂O₄ nanoparticles to enhance atom economy and reduce waste. For example, one-pot synthesis using ethanol:water (1:1) as solvent minimizes organic waste, achieving 90% yield with 98% purity . Additionally, microwave-assisted reactions (150 W, 100°C, 20 minutes) reduce reaction times from hours to minutes .

Sustainability Metrics

Parameter	Conventional Method	Green Method
Reaction time	12 hours	20 minutes
Solvent toxicity	High (DMF, DCM)	Low (EtOH/H₂O)
E-factor	8.2	1.5

Analytical Characterization

Critical characterization data include:

• ¹H NMR (DMSO-d₆): δ 8.23 (s, 1H, NH), 7.62–7.58 (m, 2H, Ar–H), 4.12 (q, 2H, CH₂), 3.45 (t, 2H, CH₂-SO₂) .

• HRMS : m/z calculated for C₁₅H₁₂Cl₂N₂O₅S₂ [M+H]⁺: 465.9412; found: 465.9408 .

• IR : 1685 cm⁻¹ (C=O), 1320 cm⁻¹ (SO₂ asym), 1145 cm⁻¹ (SO₂ sym) .

Challenges and Optimization

• Low Solubility : The sulfone-containing intermediate exhibits poor solubility in polar aprotic solvents. Using DMSO:THF (1:4) improves dissolution during coupling .

• Byproduct Formation : Over-oxidation to sulfonic acid is mitigated by controlling oxone stoichiometry (≤2.2 equiv) and reaction time .